Cas no 5443-78-7 (Quinoline,2-(4-chlorophenyl)-3-nitro-)
5443-78-7 structure
Product Name:Quinoline,2-(4-chlorophenyl)-3-nitro-
CAS No:5443-78-7
MF:C15H9ClN2O2
MW:284.697162389755
CID:378705
PubChem ID:227788
Update Time:2025-04-19
Quinoline,2-(4-chlorophenyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,2-(4-chlorophenyl)-3-nitro-
- 2-(4-chlorophenyl)-3-nitroquinoline
- 2-(4-chlorophenyl)-3-nitro-quinoline
- 2-(4-chloro-phenyl)-3-nitro-quinoline
- 2-(4-Chlor-phenyl)-3-nitro-chinolin
- AC1L5FQV
- AC1Q1YW5
- AG-J-69712
- AR-1C7716
- CTK5A1005
- NSC19849
- DTXSID80281037
- 5443-78-7
- NSC-19849
-
- Inchi: 1S/C15H9ClN2O2/c16-12-7-5-10(6-8-12)15-14(18(19)20)9-11-3-1-2-4-13(11)17-15/h1-9H
- InChI Key: UGGPGFDMXNAAPV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C(=CC2C=CC=CC=2N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 284.03537
- Monoisotopic Mass: 284.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
- LogP: 4.98660
Quinoline,2-(4-chlorophenyl)-3-nitro- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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